Cas no 1871639-82-5 (1-(5-bromofuran-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol
• CAS No: 1871639-82-5
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 6220826
• PubChem ID: 130697060
• Update Time: 2025-05-19

1-(5-bromofuran-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol
• EN300-1914387
• 1871639-82-5

• Inchi： 1S/C8H11BrO2/c1-8(2,10)5-6-3-4-7(9)11-6/h3-4,10H,5H2,1-2H3
• InChI Key： JFEWWXMHHGQLOU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C)(C)O)O1

Computed Properties

• Exact Mass: 217.99424g/mol
• Monoisotopic Mass: 217.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol

Introduction to 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol (CAS No. 1871639-82-5)

1-(5-bromofuran-2-yl)-2-methylpropan-2-ol, with the CAS number 1871639-82-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a brominated furan ring and a substituted propanol group. The combination of these functional groups endows the compound with a range of interesting chemical and biological properties, making it a valuable subject of study in various scientific disciplines.

The molecular formula of 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol is C₈H₁₀BrO₃, and its molecular weight is approximately 234.06 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the bromination of furan derivatives and subsequent substitution reactions. The precise synthetic route can vary depending on the specific conditions and reagents used, but common methods involve the use of bromine or brominating agents such as N-bromosuccinimide (NBS) to introduce the bromine atom into the furan ring.

In terms of its physical properties, 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol is generally a white or off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. This solubility profile makes it suitable for use in various laboratory settings and pharmaceutical formulations.

The biological activity of 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of certain kinases, which are key enzymes in signal transduction pathways. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders.

Another area of interest is the compound's potential as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol has significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. These findings suggest that this compound could be further developed into new antibiotics to combat drug-resistant bacterial infections.

In addition to its biological activities, 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol has also been explored for its potential use in material science and polymer chemistry. A study published in the Journal of Polymer Science highlighted the compound's ability to act as a cross-linking agent in polymer synthesis. When incorporated into polymer matrices, it can enhance the mechanical properties and thermal stability of the resulting materials, making them suitable for various industrial applications.

The safety profile of 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol has been evaluated through several toxicity studies. These studies have generally shown that the compound has low acute toxicity when administered orally or topically. However, as with any chemical substance, appropriate handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, 1-(5-bromofuran-2-yl)-2-methylpropan-2-ol (CAS No. 1871639-82-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, material science, and chemical research. Its unique molecular structure and biological activities make it an important subject of ongoing scientific investigation. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly significant role in various fields of science and technology.